Cas no 2171539-90-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2171539-90-3
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 5968368
• PubChem ID: 165876787
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid
• EN300-1539725
• 2171539-90-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(5-methylthiophen-2-yl)ethyl]carbamoyl}butanoic acid

• Inchi： 1S/C27H28N2O5S/c1-16-11-13-24(35-16)17(2)28-26(32)23(12-14-25(30)31)29-27(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-11,13,17,22-23H,12,14-15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： JUGGCEZBXYQXGM-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 133Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171539-90-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171539-90-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The chemical structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid is characterized by the presence of an Fmoc protecting group on one of the amino functionalities and a thiophene moiety linked to an ethylcarbamoyl group. The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity and purity of the final product. The thiophene moiety, on the other hand, introduces aromaticity and potential biological activity, making this compound a valuable candidate for drug discovery.

Recent studies have highlighted the importance of Fmoc protected amino acid derivatives in the development of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. The unique combination of functional groups in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid makes it particularly suitable for these applications.

In the context of cancer research, this compound has been investigated for its potential as a building block in the synthesis of anticancer peptides. The presence of the thiophene moiety has been shown to enhance cellular uptake and improve pharmacokinetic properties, which are critical factors in the effectiveness of anticancer drugs. Additionally, the Fmoc protecting group ensures that the amino functionalities remain intact during synthesis, allowing for precise control over the final product's structure.

In neurodegenerative disease research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid has been explored for its ability to modulate protein-protein interactions involved in disease progression. Peptides derived from this compound have demonstrated promising neuroprotective effects in preclinical models, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The use of this compound in infectious disease research is also noteworthy. Peptidomimetics derived from 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid have shown antimicrobial activity against a range of pathogens, including bacteria and viruses. The thiophene moiety contributes to the compound's ability to disrupt microbial membranes, while the Fmoc protecting group ensures that the peptide remains stable during synthesis and administration.

Beyond its applications in drug discovery, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid is also used as a reference standard in analytical chemistry. Its well-defined structure and high purity make it an ideal candidate for calibrating analytical instruments and validating analytical methods. This ensures that researchers can accurately quantify and characterize similar compounds in complex biological matrices.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(5-methylthiophen-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171539-90-3) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an essential tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.